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Compound of Interest

Compound Name: SGS518 oxalate

Cat. No.: B560270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intraperitoneal (IP) injection of

SGS518 oxalate in rats, a selective 5-HT6 serotonin receptor antagonist. The information is

intended to guide researchers in designing and executing in vivo studies to investigate the

pharmacological effects of this compound.

Compound Information
SGS518 oxalate is a potent and selective antagonist of the 5-HT6 subtype of the serotonin

receptor.[1] It is investigated for its potential therapeutic effects in cognitive impairments

associated with conditions like schizophrenia and Alzheimer's disease.

Table 1: Properties of SGS518 Oxalate
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Property Value Source

Molecular Weight 510.51 g/mol [1]

Molecular Formula C21H22F2N2O3S.C2H2O4 [1]

Solubility
Soluble up to 100 mM in

DMSO
[2]

Purity ≥98% [2]

Storage
Desiccate at room temperature

or store at 2-8°C
[2]

CAS Number 445441-27-0 [1]

Proposed Signaling Pathway
SGS518 acts as an antagonist at the 5-HT6 receptor, a G-protein coupled receptor (GPCR)

that is positively coupled to adenylyl cyclase. By blocking the binding of the endogenous ligand

serotonin (5-HT), SGS518 is expected to inhibit the downstream signaling cascade that leads

to the production of cyclic AMP (cAMP). This modulation of the cAMP pathway is thought to

underlie the cognitive-enhancing effects of 5-HT6 receptor antagonists.
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Caption: Putative signaling pathway of SGS518 oxalate as a 5-HT6 receptor antagonist.
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This protocol is based on established best practices for intraperitoneal injections in rats.[3][4][5]

[6][7] Researchers should adapt this protocol to their specific experimental design and ensure

compliance with their institution's animal care and use guidelines.

Materials
SGS518 oxalate

Vehicle (e.g., sterile saline, PBS, or a solution containing a solubilizing agent like DMSO,

followed by dilution in saline/PBS). The final concentration of DMSO should be minimized.

Sterile syringes (1-3 mL)

Sterile needles (23-25 gauge, 1 to 1.5 inches in length)

70% ethanol or other appropriate antiseptic wipes

Personal Protective Equipment (PPE): gloves, lab coat, eye protection

Dosing Considerations
A previously reported intraperitoneal dose of SGS518 oxalate in mice was 30 mg/kg.[8] This

can serve as a starting point for dose-ranging studies in rats. It is crucial to perform a dose-

response study to determine the optimal dose for the desired pharmacological effect and to

assess any potential toxicity.

Table 2: Recommended Needle Sizes and Maximum Injection Volumes for Rats

Rat Weight (g) Needle Gauge
Maximum Injection
Volume (mL/kg)

Maximum Injection
Volume (mL) for a
250g rat

200-300 23-25 G 10 2.5

300-400 23-25 G 10 4.0

>400 23 G 10 5.0

Source: Adapted from UBC Animal Care Services and Queen's University guidelines.[4][5]
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Preparation of Dosing Solution
Solubilization: Due to its solubility in DMSO, first, dissolve the required amount of SGS518
oxalate in a minimal volume of DMSO.

Dilution: Dilute the DMSO-SGS518 oxalate solution with a sterile vehicle (e.g., saline or

PBS) to the final desired concentration. Ensure the final concentration of DMSO is low

(typically <10%) to avoid irritation. The solution should be clear and free of precipitation.

Warming: Gently warm the solution to room or body temperature before injection to minimize

discomfort to the animal.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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